3-Tert-butyl-4-cyclopropoxybenzonitrile

• Molecular Formula: C14H17NO
• Molecular Weight: 215.29 g/mol
• IUPAC Name: 3-tert-butyl-4-cyclopropyloxybenzonitrile
• InChI: InChI=1S/C14H17NO/c1-14(2,3)12-8-10(9-15)4-7-13(12)16-11-5-6-11/h4,7-8,11H,5-6H2,1-3H3
• InChI Key: VWOWVMFCDNSAQV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=CC(=C1)C#N)OC2CC2

Description

3-Tert-butyl-4-cyclopropoxybenzonitrile is a synthetic aromatic compound characterized by a benzene ring substituted with a tert-butyl group at the 3-position, a cyclopropoxy group at the 4-position, and a cyano (-CN) group at the para position. The tert-butyl group introduces significant steric bulk, while the cyclopropoxy substituent contributes a strained three-membered ether ring, and the cyano group imparts strong electron-withdrawing effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Tert-butyl-4-cyclopropoxybenzonitrile typically involves the reaction of 3-tert-butyl-4-hydroxybenzonitrile with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste minimization, can make the process more sustainable.

Chemical Reactions Analysis

Types of Reactions

3-Tert-butyl-4-cyclopropoxybenzonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the nitrile group to primary amines.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the cyclopropoxy group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation can be used.

Substitution: Bases like potassium carbonate (K2CO3) and solvents like DMF are commonly used.

Major Products Formed

Oxidation: Formation of quinones or other oxidized derivatives.

Reduction: Formation of primary amines.

Substitution: Formation of substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Tert-butyl-4-cyclopropoxybenzonitrile has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential as a pharmaceutical intermediate.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Tert-butyl-4-cyclopropoxybenzonitrile depends on its specific application. In biological systems, it may interact with enzymes or receptors, altering their activity. The molecular targets and pathways involved can vary, but the compound’s structural features, such as the nitrile and cyclopropoxy groups, play a crucial role in its reactivity and interactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Comparisons

The table below compares 3-tert-butyl-4-cyclopropoxybenzonitrile with structurally similar compounds, emphasizing substituent effects and theoretical properties:

Compound	Substituents (Position)	Key Functional Groups	Molecular Weight (g/mol)	LogP (Predicted)	Electronic Effects
3-Tert-butyl-4-cyclopropoxybenzonitrile	tert-butyl (3), cyclopropoxy (4), cyano (para)	Cyano, ether, tert-butyl	~243.3	~3.5	Strong EWG (CN), moderate EDG (O-C3)
3-Tert-butyl-4-hydroxyanisole	tert-butyl (3), methoxy (4), hydroxyl (4)	Hydroxyl, methoxy, tert-butyl	~194.2	~2.8	EDG (OH, OCH3), steric hindrance
4-Cyclopropoxybenzonitrile	cyclopropoxy (4), cyano (para)	Cyano, ether	~173.2	~2.0	Strong EWG (CN), strained EDG (O-C3)
tert-Butylhydroquinone	tert-butyl (4), hydroxyl (1,4)	Hydroxyl, tert-butyl	~166.2	~1.5	EDG (OH), redox-active metabolite

Key Observations:

• Electron-Withdrawing vs. Donating Effects: The cyano group in the target compound contrasts with electron-donating groups (e.g., -OH, -OCH3) in analogs like 3-tert-butyl-4-hydroxyanisole.
• The cyclopropoxy group introduces additional strain, which may affect conformational flexibility .
• Metabolic Pathways: Unlike 3-tert-butyl-4-hydroxyanisole (which undergoes cytochrome P-450-mediated oxidation to quinones and conjugates with glutathione), the cyano group in the target compound may favor hydrolysis or nucleophilic substitution, leading to distinct metabolic products .

Metabolic Stability and Conjugation

• Glutathione Conjugation: While 3-tert-butyl-4-hydroxyanisole forms glutathione conjugates to mitigate covalent binding to proteins, the cyano group in the target compound may instead undergo hydrolysis to carboxylic acids or remain unmetabolized due to its strong electron-withdrawing nature .
• Enzyme Interactions : The tert-butyl group’s presence in both compounds suggests shared interactions with hydrophobic enzyme pockets, but the cyclopropoxy group’s strain may reduce binding affinity compared to less rigid ethers.